N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C22H15F2N3O2/c23-18-8-7-17(12-19(18)24)25-21(28)13-27-22(29)10-9-20(26-27)16-6-5-14-3-1-2-4-15(14)11-16/h1-12H,13H2,(H,25,28)
• InChI Key: GNHKYELVGZRNAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=NN(C(=O)C=C3)CC(=O)NC4=CC(=C(C=C4)F)F
• Molecular Formula: C22H15F2N3O2
• Molecular Weight: 391.4 g/mol

Description

N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide, commonly known as DFP-10825, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound was first synthesized by a team of researchers led by Dr. Jian Jin at the Mount Sinai School of Medicine in New York.

Scientific Research Applications

Anticancer Potential

A key area of application for N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide derivatives involves anticancer research. For example, derivatives such as thiazole and thiadiazole compounds have been synthesized and shown to exhibit significant anticancer activity against various cancer cell lines, including cervical, breast, and colorectal cancers. These compounds induce apoptosis in cancer cells, highlighting their potential as therapeutic agents in cancer treatment (Ekrek, Şenkardeş, Erdoğan, & Çevik, 2022).

Molecular Interaction Studies

Research on N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide derivatives also extends to molecular interaction studies. For instance, studies involving hydrogen, stacking, and halogen bonding in related acetamide compounds have provided insights into the noncovalent interactions that stabilize crystal packing. This research helps in understanding the structural characteristics and stability of these compounds, which are crucial for their potential applications in medicinal chemistry and material science (Gouda, Ferjani, Abd El‐Lateef, Khalaf, Shaaban, & Yousef, 2022).

Synthesis of Novel Compounds

The synthesis of novel compounds using N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide as a precursor or derivative is another significant area of application. Research has led to the development of new classes of compounds with potential biological activities. For example, derivatives have been synthesized that show potent inhibitory activity against HIV, highlighting the role of these compounds in developing new antiviral agents (Hamad, Al-Haidery, Al-Masoudi, Sabri, Sabri, & Al-Masoudi, 2010).

Colorimetric Sensing and Luminescent Properties

N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide derivatives have also been explored for their colorimetric sensing capabilities and luminescent properties. Certain derivatives exhibit significant changes in color in response to specific stimuli, such as fluoride anions, making them valuable for sensing applications. The understanding of their colorimetric sensing behavior contributes to the development of novel sensory materials (Younes, Hussein, Shtaiwi, Shahrokhi, Abu Safieh, & Zhao, 2020).